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Compound of Interest

Compound Name: 3-Nitrophenylacetonitrile

Cat. No.: B014267 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety and hazards associated

with 3-Nitrophenylacetonitrile (CAS No. 621-50-1). The information is intended to support risk

assessment and the implementation of safe handling procedures in a laboratory or drug

development setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Nitrophenylacetonitrile is

presented in Table 1. This data is essential for understanding the substance's behavior under

various experimental and storage conditions.

Table 1: Chemical and Physical Properties of 3-Nitrophenylacetonitrile
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Property Value Source(s)

Molecular Formula C₈H₆N₂O₂ [1][2][3][4]

Molecular Weight 162.15 g/mol [1][2][3][4]

Appearance Pale yellow to light brown solid [3]

Melting Point 60-62 °C [3]

Boiling Point 180 °C at 3 mmHg [3]

Solubility
Soluble in Chloroform, Ethyl

Acetate
[3]

CAS Number 621-50-1 [1][2][3][4]

Toxicological Information and Hazard Classification
While a specific median lethal dose (LD50) for 3-Nitrophenylacetonitrile is not readily

available in published literature, its acute toxicity has been classified under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS). This classification

provides a reliable indication of its potential hazard.

Table 2: GHS Classification and Hazard Statements for 3-Nitrophenylacetonitrile

Hazard Class Category Hazard Statement Source(s)

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[1][2][5]

Acute Toxicity, Dermal 4
H312: Harmful in

contact with skin
[1][2][5]

Acute Toxicity,

Inhalation
4

H332: Harmful if

inhaled
[1][2][5]

The GHS Category 4 classification for acute oral toxicity corresponds to a predicted LD50

range of 300 to 2000 mg/kg body weight.
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Safe Handling and Personal Protective Equipment
(PPE)
Given its hazard profile, stringent safety precautions are necessary when handling 3-
Nitrophenylacetonitrile.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.

[5]

Personal Protective Equipment:

Eye Protection: Chemical safety goggles or a face shield should be worn.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile) are mandatory.[5]

Skin and Body Protection: A lab coat and appropriate protective clothing should be worn to

prevent skin contact.[5]

Respiratory Protection: If working outside of a fume hood or if dusts are generated, a

NIOSH-approved respirator (e.g., N95 dust mask) is required.[2]

First Aid Measures
In the event of exposure, the following first aid procedures should be followed immediately:

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[5]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.

Remove contaminated clothing. Seek medical attention.[5]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses, if present and easy to do. Continue rinsing. Seek immediate medical attention.[5]

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[5]
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Fire Fighting and Accidental Release Measures
Fire Fighting: Use dry chemical, carbon dioxide, or alcohol-resistant foam to extinguish a fire.

[5]

Accidental Release: For spills, avoid dust formation.[5] Isolate the area and wear appropriate

PPE. Carefully sweep up the solid material and place it in a sealed container for disposal.[5]

Experimental Protocols: Acute Oral Toxicity
Assessment
While specific experimental data for 3-Nitrophenylacetonitrile is limited, the following section

outlines a representative methodology for assessing acute oral toxicity based on the OECD

Test Guideline 423 (Acute Toxic Class Method). This provides a framework for how the

toxicological profile of such a compound would be determined.

Objective: To determine the acute oral toxicity of a substance by assigning it to a toxic class

based on the observed mortality.

Principle: A stepwise procedure is used where a group of animals is dosed with the test

substance. The outcome of this first step determines the subsequent dosing level. This method

aims to minimize the number of animals required.

Methodology:

Test Animals: Healthy, young adult rodents (e.g., rats or mice) of a single sex are used.

Housing and Feeding: Animals are housed in appropriate conditions with access to food and

water, except for a brief fasting period before dosing.

Dose Preparation: The test substance is typically dissolved or suspended in a suitable

vehicle (e.g., water, corn oil).

Administration of Doses: The substance is administered orally via gavage in a single dose.

Stepwise Dosing Procedure:
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Step 1: A starting dose (e.g., 300 mg/kg) is administered to a group of three animals.

Observation: The animals are observed for mortality and clinical signs of toxicity for up to

14 days.

Subsequent Steps:

If mortality is observed in two or three animals, the substance is classified in that toxic

class, and testing is stopped.

If one animal dies, the test is repeated with a lower dose.

If no animals die, the test is repeated with a higher dose.

Observations: Animals are observed for changes in skin and fur, eyes, and mucous

membranes; respiratory, circulatory, autonomic, and central nervous system effects; and

somatomotor activity and behavior.

Data Analysis: The number of mortalities at each dose level is used to classify the substance

according to the GHS categories.

Visualizations
To further clarify the safety and experimental considerations, the following diagrams are

provided.
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Caption: Logical workflow for managing the hazards of 3-Nitrophenylacetonitrile.
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Caption: Experimental workflow for the OECD 423 Acute Oral Toxicity Test.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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